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Compound of Interest

Compound Name: ER21355

Cat. No.: B15578571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of solutions

of ER21355, a potent and selective inhibitor of phosphodiesterase 5 (PDE5). Adherence to

these guidelines is crucial for ensuring the integrity and activity of the compound in

experimental settings.

Introduction
ER21355 is an investigational small molecule inhibitor of phosphodiesterase type 5 (PDE5), an

enzyme that plays a critical role in the nitric oxide (NO)/cyclic guanosine monophosphate

(cGMP) signaling pathway.[1] By inhibiting PDE5, ER21355 prevents the degradation of cGMP,

leading to the potentiation of downstream signaling cascades involved in smooth muscle

relaxation and vasodilation.[2][3][4] Due to its mechanism of action, ER21355 is a valuable tool

for research in areas such as cardiovascular disease, erectile dysfunction, and pulmonary

hypertension.

Proper handling, solution preparation, and storage are paramount to ensure the stability and

efficacy of ER21355 in in vitro and in vivo studies. These protocols provide standardized

procedures to maintain the quality and performance of the compound.

Physicochemical Properties
ER21355 is typically supplied as a crystalline solid.[1] While specific quantitative solubility data

is not widely published, it is known to be soluble in organic solvents such as dimethyl sulfoxide

(DMSO) and has limited solubility in aqueous solutions.[1]
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Table 1: Physicochemical and Solubility Data for ER21355

Property Value Reference/Note

IUPAC Name

1-[4-(1,3-benzodioxol-5-

ylmethylamino)-6-

chloroquinazolin-2-

yl]piperidine-4-carboxylic acid

[1]

Molecular Formula C₂₂H₂₁ClN₄O₄ [1]

Molecular Weight 440.9 g/mol [1]

Appearance Crystalline solid [1]

Solubility in DMSO ≥ 10 mg/mL (Estimated)

Based on common solubility of

small molecule inhibitors.

Actual solubility should be

determined experimentally.

Solubility in Ethanol Limited (Estimated)

Qualitative assessment. Not

recommended as a primary

solvent for stock solutions.

Solubility in Water Limited [1]

Solution Preparation Protocols
The following protocols describe the preparation of stock and working solutions of ER21355. All

procedures should be performed in a well-ventilated area, using appropriate personal

protective equipment (PPE), including a lab coat, gloves, and safety glasses.

Preparation of a 10 mM Stock Solution in DMSO
Objective: To prepare a high-concentration stock solution of ER21355 in DMSO for long-term

storage and subsequent dilution.

Materials:

ER21355 solid compound
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Protocol:

Calculate the required mass of ER21355:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 440.9 g/mol x 1000 mg/g = 4.409 mg

Weighing ER21355:

Tare a sterile, dry vial on the analytical balance.

Carefully weigh 4.41 mg of ER21355 into the vial.

Dissolving the Compound:

Add 1 mL of anhydrous DMSO to the vial containing the ER21355 powder.

Securely cap the vial.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes.

Visually inspect the solution to ensure it is clear and free of particulates.
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If necessary, sonicate the vial for 5-10 minutes to aid dissolution.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile, labeled microcentrifuge tubes.[5]

Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Aqueous Working Solutions
Objective: To prepare a diluted working solution of ER21355 in an aqueous buffer or cell culture

medium for immediate use in experiments.

Materials:

10 mM ER21355 stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, pH 7.4) or cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Calibrated micropipettes and sterile, filtered pipette tips

Protocol:

Determine the final desired concentration and volume of the working solution.

Calculate the required volume of the 10 mM stock solution.

Use the formula: C₁V₁ = C₂V₂

C₁ = Concentration of the stock solution (10 mM)

V₁ = Volume of the stock solution to be added

C₂ = Desired final concentration of the working solution

V₂ = Final volume of the working solution
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For example, to prepare 1 mL of a 10 µM working solution:

V₁ = (10 µM x 1 mL) / 10,000 µM = 0.001 mL = 1 µL

Dilution:

Add the appropriate volume of the aqueous buffer or cell culture medium to a sterile tube.

Add the calculated volume of the 10 mM ER21355 stock solution to the buffer.

Gently mix the solution by pipetting or vortexing.

Important Considerations:

The final concentration of DMSO in the aqueous working solution should be kept to a

minimum (typically <0.5%) to avoid solvent-induced cellular toxicity or off-target effects.

Due to the limited aqueous solubility of ER21355, it is recommended to prepare working

solutions fresh for each experiment and use them immediately.

If precipitation is observed upon dilution into an aqueous buffer, consider further dilution of

the stock solution in DMSO before adding it to the aqueous medium.

Storage and Stability
Proper storage of ER21355 as a solid and in solution is critical to maintain its chemical integrity

and biological activity.

Table 2: Recommended Storage Conditions for ER21355
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Form Solvent
Storage
Temperature

Recommended
Duration

Notes

Solid (Powder) N/A -20°C Up to 3 years

Store in a tightly

sealed, light-

resistant

container in a

desiccated

environment.[6]

Stock Solution DMSO -20°C Up to 3 months

Aliquot into

single-use

volumes to avoid

repeated freeze-

thaw cycles.

Protect from

light.[5]

Stock Solution DMSO -80°C Up to 6 months

Recommended

for longer-term

storage. Aliquot

and protect from

light.[7]

Working Solution Aqueous 2-8°C Up to 24 hours

Prepare fresh for

each experiment.

Do not store for

extended periods

due to potential

for degradation.
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ER21355 Mechanism of Action: PDE5 Inhibition in the
NO/cGMP Signaling Pathway
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Caption: Mechanism of action of ER21355 in the NO/cGMP signaling pathway.

Experimental Workflow for ER21355 Solution
Preparation and Use
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Caption: A typical workflow for the preparation and use of ER21355 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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